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Compound of Interest

Compound Name: 4-(3,4-Difluorophenoxy)aniline

Cat. No.: B1329099

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of 4-
(3,4-Difluorophenoxy)aniline (CAS No: 383126-84-9). The toxicological properties of this
chemical have not been fully investigated, demanding strict adherence to safety protocols.[1][2]

[3]

Hazard Identification and Classification

4-(3,4-Difluorophenoxy)aniline is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and ingestion.

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation.[2]

. . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation.[2]
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GHS pictograms associated with this chemical include an exclamation mark, indicating its

irritant and acute toxicity properties, and potentially a corrosion symbol and an environmental

hazard symbol.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles causing

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin irritation upon
contact.[2][5]

Respiratory Protection

NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Necessary when handling the
powder outside of a fume hood
to prevent respiratory tract
irritation.[1][3]

Body Protection

Full-coverage clothing and

closed-toe shoes.

Provides an additional barrier

against accidental spills.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for the safe handling of 4-(3,4-

Difluorophenoxy)aniline.

o Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2]

o Ensure that an eyewash station and safety shower are readily accessible.[6][7]

o Assemble all necessary equipment and reagents before handling the chemical.

e Donning PPE:
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o Put on all required PPE as specified in the table above, ensuring a proper fit.

e Chemical Handling:

o Avoid the formation of dust and aerosols when handling the solid form.[2]

o If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

o For solution preparation, add the solid to the solvent slowly to avoid splashing.

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

o Decontaminate all work surfaces and equipment.

o Properly remove and dispose of contaminated gloves.[3]

Emergency First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water for
at least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Segregation:

o Collect all waste containing 4-(3,4-Difluorophenoxy)aniline in a dedicated, properly
labeled, and sealed container.

o Waste Disposal:

o Dispose of the chemical waste through a licensed professional waste disposal service.[1]

[2]

o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended disposal method.[1]

o Do not allow the product to enter drains or the environment.[1][2]

o Contaminated packaging should be disposed of as unused product.[1][Z]

Experimental Workflow
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Workflow for Handling 4-(3,4-Difluorophenoxy)aniline
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Caption: Safe handling and disposal workflow for 4-(3,4-Difluorophenoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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